Cas no 2648921-63-3 ((2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-hydroxypropanoic acid)

• Product Name: (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-hydroxypropanoic acid
• CAS No: 2648921-63-3
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6119636
• PubChem ID: 165537101
• Update Time: 2025-09-20

(2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-hydroxypropanoic acid
• 2648921-63-3
• (2R)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3-hydroxypropanoic acid
• EN300-1520139

• Inchi： 1S/C25H28N2O6/c28-13-22(24(30)31)27-23(29)12-15-9-10-16(11-15)26-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22,28H,9-14H2,(H,26,32)(H,27,29)(H,30,31)/t15?,16?,22-/m1/s1
• InChI Key： GWYHUVKPGOPWBH-WTOQYCPUSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(N[C@@H](C(=O)O)CO)=O)C1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-hydroxypropanoic acid

Introduction to (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-hydroxypropanoic Acid (CAS No. 2648921-63-3)

(2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-hydroxypropanoic acid is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2648921-63-3, represents a novel class of molecules with potential therapeutic applications. Its intricate structure, characterized by a cyclopentylacetamide moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, positions it as a valuable candidate for further research and development.

The molecular framework of this compound is meticulously designed to interact with biological targets in a highly specific manner. The presence of the Fmoc group not only enhances the stability of the compound during synthetic processes but also provides a versatile handle for further chemical modifications. This feature is particularly crucial in drug design, where precise control over molecular interactions is essential for achieving desired pharmacological effects.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The structure of (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-hydroxypropanoic acid aligns well with this trend, as it incorporates elements that enhance its metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential application in the treatment of various neurological disorders. The cyclopentylacetamide moiety is known to exhibit favorable pharmacokinetic properties, including improved blood-brain barrier penetration. This characteristic makes it an attractive scaffold for developing drugs that target central nervous system (CNS) disorders. Furthermore, the fluorenylmethoxycarbonyl group provides a site for selective modification, allowing researchers to fine-tune the compound's pharmacological profile.

Recent studies have highlighted the importance of peptidomimetics in the development of novel therapeutics. For instance, research published in leading journals has demonstrated that peptidomimetics can serve as potent inhibitors of protein-protein interactions, which are often implicated in various diseases. The compound (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-hydroxypropanoic acid has shown promise in preclinical studies as an inhibitor of enzymes involved in inflammation and pain signaling pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has been instrumental in achieving the desired structural complexity. SPPS allows for the sequential addition of amino acids or their mimics, facilitated by protecting groups like Fmoc, which can be selectively removed at appropriate stages of the synthesis.

In addition to its therapeutic potential, this compound also serves as a valuable tool for academic research. Its unique structure provides researchers with insights into how molecular modifications can influence biological activity. By studying the interactions between this compound and its target proteins, scientists can gain a deeper understanding of drug-receptor binding mechanisms, which can inform the design of future drugs.

The role of computational chemistry and molecular modeling has been increasingly recognized in the development of novel therapeutics. These tools allow researchers to predict how different structural modifications will affect a compound's biological activity. In the case of (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-hydroxypropanoic acid, computational studies have helped optimize its structure to enhance its binding affinity and selectivity.

The future prospects for this compound are promising. Ongoing research aims to explore its potential in treating not only neurological disorders but also other conditions such as cancer and autoimmune diseases. The ability to modify its structure in various ways provides a flexible platform for developing a range of derivatives with tailored pharmacological properties.

In conclusion, (2R)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3-hydroxypropanoic acid (CAS No. 2648921-63-3) represents a significant advancement in pharmaceutical chemistry and biomedicine. Its intricate structure and promising biological activity make it a valuable candidate for further research and development. As our understanding of drug-receptor interactions continues to evolve, compounds like this one are poised to play a crucial role in addressing some of the most challenging medical conditions.